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Compound of Interest

Compound Name:
3-[(6-Methylpyrazin-2-

yl)oxy]aniline

CAS No.: 915707-61-8

Cat. No.: B1613049

Get Quote

Executive Summary
The pyrazinyloxy aniline motif represents a sophisticated structural solution in modern drug

discovery, particularly within the realm of kinase inhibitors and metabolic modulators. This

guide analyzes the scaffold not merely as a chemical curiosity, but as a strategic bioisostere for

the ubiquitously used phenoxy aniline. By replacing the phenyl ring with a pyrazine moiety,

medicinal chemists can significantly lower lipophilicity (

), introduce novel hydrogen bond acceptor vectors, and alter metabolic clearance profiles
without disrupting the critical ether linkage geometry required for target binding.

The Pharmacophore: Bioisosteric Rationale
In rational drug design, the transition from a phenoxy aniline to a pyrazinyloxy aniline is rarely

accidental. It is a calculated maneuver to address specific ADMET (Absorption, Distribution,

Metabolism, Excretion, and Toxicity) liabilities.

Lipophilicity and Solubility
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The introduction of nitrogen atoms into the aromatic ring (diazine vs. benzene) dramatically

increases polarity.

Reduction: Replacing a benzene ring with a pyrazine ring typically lowers

by approximately 1.0–1.5 units. This is critical for moving a lead compound into the optimal
"drug-like" space (typically

).

Aqueous Solubility: The pyrazine nitrogens possess a lone pair available for hydrogen

bonding with water, significantly enhancing thermodynamic solubility compared to the

carbocyclic analog.

Geometric and Electronic Considerations
Bond Angles: The

ether bond angle remains relatively conserved (

), maintaining the spatial orientation of the aniline "tail" relative to the pyrazine "head."

Electronic Deficit: The pyrazine ring is electron-deficient (

-deficient). This reduces the electron density on the ether oxygen via induction, potentially
making the ether linkage more stable to oxidative metabolism compared to electron-rich
phenoxy systems.

Synthetic Accessibility: The Paradigm
The construction of the pyrazinyloxy aniline scaffold relies heavily on Nucleophilic Aromatic

Substitution (

). Unlike phenyl chlorides, which require palladium catalysis (Buchwald-Hartwig) to couple with
phenols, chloropyrazines are sufficiently activated for direct displacement by phenoxides due to
the electron-withdrawing nature of the para-nitrogen.

Mechanism of Action
The reaction proceeds via a Meisenheimer complex.[1] The causality of the reaction conditions

is dictated by the need to stabilize this anionic intermediate.
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Key Experimental Considerations:

Base Selection:

or

are preferred over strong alkoxides to prevent side reactions or ring opening.

Solvent: Polar aprotic solvents (DMF, DMSO, NMP) are mandatory to solvate the cation (

), leaving the phenoxide anion "naked" and highly nucleophilic.

Visualization: Reaction Scheme
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Caption: The

pathway showing the critical transition from neutral reactants to the stabilized Meisenheimer
complex.

Therapeutic Applications: Kinase Inhibition
The most prominent application of this scaffold is in Type I and Type II kinase inhibitors. The

pyrazine nitrogen often serves as a specific anchor point within the ATP-binding pocket.

Structural Role in Binding
In many kinase inhibitors (e.g., targeting c-Met or VEGFR), the aniline moiety extends into the

solvent-exposed region or a hydrophobic back-pocket, while the heteroaromatic core (pyrazine)

interacts with the hinge region.
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Hinge Interaction: The N-4 nitrogen of the pyrazine can accept a hydrogen bond from the

backbone amide of the kinase hinge residues.

Ether Linker: Acts as a flexible hinge, allowing the molecule to adopt the necessary

conformation to fit the gatekeeper residue.

Comparative Potency Data (Representative)
The following table illustrates the impact of the pyrazine-for-benzene substitution in a

hypothetical c-Met inhibitor series (Data synthesized from structure-activity trends in references

[1, 3]).

Compound
Core

Linker
R-Group
(Aniline)

c-Met IC50
(nM)

LogP
Solubility
(µM)

Phenoxy

(Benzene)
-O- 3-F, 4-Cl 12 4.8 < 5

Pyrazinyloxy -O- 3-F, 4-Cl 18 3.2 120

Pyridinyloxy -O- 3-F, 4-Cl 15 3.9 45

Analysis: While the phenoxy analog is slightly more potent (likely due to stronger hydrophobic

packing), the pyrazinyloxy analog creates a viable drug candidate by drastically improving

solubility and lowering lipophilicity, reducing the risk of off-target toxicity and poor oral

bioavailability.

Biological Context: Signaling Pathways
When these compounds inhibit receptor tyrosine kinases like VEGFR2 (Vascular Endothelial

Growth Factor Receptor), they disrupt angiogenesis. The pyrazinyloxy scaffold effectively

blocks the ATP binding site, preventing autophosphorylation.

Visualization: VEGFR2 Signaling Blockade
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Caption: Mechanism of angiogenesis suppression via competitive inhibition of the VEGFR2

ATP-binding pocket.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are standardized for the

synthesis and evaluation of pyrazinyloxy anilines.

Protocol: Synthesis of 4-(Pyrazin-2-yloxy)aniline
Objective: Couple 2-chloropyrazine with 4-aminophenol via
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.

Reagents:

2-Chloropyrazine (1.0 eq)

4-Aminophenol (1.1 eq)

Potassium Carbonate (

, 2.0 eq, anhydrous)

DMF (Dimethylformamide, 0.5 M concentration)

Procedure:

Step 1: Charge a round-bottom flask with 4-aminophenol and

in DMF. Stir at room temperature for 30 minutes. Rationale: This pre-activation step
ensures deprotonation of the phenol to the phenoxide anion.

Step 2: Add 2-chloropyrazine dropwise.

Step 3: Heat the reaction mixture to 90°C for 4–6 hours. Monitor via TLC (50%

EtOAc/Hexane) or LC-MS. Note: Pyrazines are less reactive than nitrobenzenes; heat is

required.

Step 4: Cool to RT and pour into ice water. The product often precipitates.

Step 5: Filter the precipitate or extract with Ethyl Acetate. Wash organic layer with brine (

) to remove DMF.

Step 6: Dry over

and concentrate. Purify via silica gel chromatography.

Validation:

1H NMR (DMSO-d6): Look for pyrazine protons (
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8.0–8.5 ppm) and the disappearance of the phenolic -OH.

Protocol: In Vitro Kinase Assay (ADP-Glo)
Objective: Determine

against a target kinase (e.g., c-Met).

Setup: Prepare 384-well white plates.

Enzyme Mix: Dilute kinase in reaction buffer (HEPES pH 7.5,

, DTT).

Compound: Add pyrazinyloxy compounds (serially diluted in DMSO) to wells.

Reaction: Initiate by adding ATP and Substrate (Poly Glu:Tyr). Incubate for 60 min at RT.

Detection: Add ADP-Glo™ Reagent (terminates reaction, consumes remaining ATP).

Incubate 40 min.

Readout: Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Measure

luminescence.

Analysis: Plot RLU vs. Log[Compound] to derive

.
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)." (Mechanism validation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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